4-[(ethylsulfonyl)(methyl)amino]-N-[3-(1-pyrrolidinyl)propyl]benzamide

• IUPAC Name: 4-[ethylsulfonyl(methyl)amino]-N-(3-pyrrolidin-1-ylpropyl)benzamide
• InChI: InChI=1S/C17H27N3O3S/c1-3-24(22,23)19(2)16-9-7-15(8-10-16)17(21)18-11-6-14-20-12-4-5-13-20/h7-10H,3-6,11-14H2,1-2H3,(H,18,21)
• InChI Key: PLQMXVMASPBAGL-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N(C)C1=CC=C(C=C1)C(=O)NCCCN2CCCC2
• Molecular Formula: C17H27N3O3S
• Molecular Weight: 353.5 g/mol

Description

4-[(ethylsulfonyl)(methyl)amino]-N-[3-(1-pyrrolidinyl)propyl]benzamide, also known as MS-275, is a synthetic compound that belongs to the class of histone deacetylase inhibitors (HDACi). These compounds have been extensively studied for their potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and inflammatory diseases. MS-275 has shown promising results in preclinical studies and is currently being investigated in clinical trials.

Mechanism of Action

4-[(ethylsulfonyl)(methyl)amino]-N-[3-(1-pyrrolidinyl)propyl]benzamide exerts its pharmacological effects by inhibiting the activity of HDAC enzymes, which are responsible for the deacetylation of histone proteins. Histone acetylation plays a crucial role in the regulation of gene expression, and HDAC inhibitors such as 4-[(ethylsulfonyl)(methyl)amino]-N-[3-(1-pyrrolidinyl)propyl]benzamide can alter gene expression patterns by increasing histone acetylation levels. This leads to changes in the expression of genes involved in cell cycle regulation, apoptosis, and other cellular processes.
Biochemical and Physiological Effects:
4-[(ethylsulfonyl)(methyl)amino]-N-[3-(1-pyrrolidinyl)propyl]benzamide has been shown to induce cell cycle arrest and apoptosis in cancer cells by upregulating the expression of pro-apoptotic genes and downregulating the expression of anti-apoptotic genes. 4-[(ethylsulfonyl)(methyl)amino]-N-[3-(1-pyrrolidinyl)propyl]benzamide has also been shown to inhibit angiogenesis (the formation of new blood vessels) in cancer cells, which is a crucial step in tumor growth and metastasis.
In neurodegenerative disorders, 4-[(ethylsulfonyl)(methyl)amino]-N-[3-(1-pyrrolidinyl)propyl]benzamide has been shown to improve cognitive function and memory by upregulating the expression of genes involved in synaptic plasticity and neuroprotection. 4-[(ethylsulfonyl)(methyl)amino]-N-[3-(1-pyrrolidinyl)propyl]benzamide has also been shown to reduce inflammation by inhibiting the activity of pro-inflammatory cytokines and chemokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[(ethylsulfonyl)(methyl)amino]-N-[3-(1-pyrrolidinyl)propyl]benzamide is its specificity for HDAC enzymes, which makes it a useful tool for studying the role of histone acetylation in various cellular processes. 4-[(ethylsulfonyl)(methyl)amino]-N-[3-(1-pyrrolidinyl)propyl]benzamide has also been shown to have low toxicity and good pharmacokinetic properties, which makes it a promising candidate for clinical development.
One of the limitations of 4-[(ethylsulfonyl)(methyl)amino]-N-[3-(1-pyrrolidinyl)propyl]benzamide is its lack of selectivity for specific HDAC isoforms, which can lead to off-target effects and unwanted toxicity. 4-[(ethylsulfonyl)(methyl)amino]-N-[3-(1-pyrrolidinyl)propyl]benzamide has also been shown to have limited efficacy in some cancer types, which highlights the need for further research to identify optimal treatment strategies.

Future Directions

There are several future directions for research on 4-[(ethylsulfonyl)(methyl)amino]-N-[3-(1-pyrrolidinyl)propyl]benzamide. One area of interest is the development of more selective HDAC inhibitors that target specific isoforms and have fewer off-target effects. Another area of interest is the combination of 4-[(ethylsulfonyl)(methyl)amino]-N-[3-(1-pyrrolidinyl)propyl]benzamide with other chemotherapeutic agents to enhance its efficacy and overcome drug resistance.
In neurodegenerative disorders, future research could focus on the identification of specific gene targets that are regulated by 4-[(ethylsulfonyl)(methyl)amino]-N-[3-(1-pyrrolidinyl)propyl]benzamide and the development of more targeted treatment strategies. Finally, further studies are needed to elucidate the mechanisms of action of 4-[(ethylsulfonyl)(methyl)amino]-N-[3-(1-pyrrolidinyl)propyl]benzamide and its potential applications in other diseases, such as cardiovascular disease and metabolic disorders.

Scientific Research Applications

4-[(ethylsulfonyl)(methyl)amino]-N-[3-(1-pyrrolidinyl)propyl]benzamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and inflammatory diseases. In cancer, 4-[(ethylsulfonyl)(methyl)amino]-N-[3-(1-pyrrolidinyl)propyl]benzamide has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. 4-[(ethylsulfonyl)(methyl)amino]-N-[3-(1-pyrrolidinyl)propyl]benzamide has also been shown to induce apoptosis (programmed cell death) in cancer cells and sensitize them to other chemotherapeutic agents.
In neurodegenerative disorders, 4-[(ethylsulfonyl)(methyl)amino]-N-[3-(1-pyrrolidinyl)propyl]benzamide has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and Huntington's disease. 4-[(ethylsulfonyl)(methyl)amino]-N-[3-(1-pyrrolidinyl)propyl]benzamide has also been shown to reduce inflammation in animal models of inflammatory diseases, such as rheumatoid arthritis and multiple sclerosis.